Cas no 1448346-27-7 (Luxabendazole-D3)

• Product Name: Luxabendazole-D3
• CAS No: 1448346-27-7
• MF: C₁₅H₁₂FN₃O₅S
• MW: 365.336285591125
• CID: 1073003
• PubChem ID: 117065264
• Update Time: 2025-06-30

Luxabendazole-D3 Chemical and Physical Properties

Names and Identifiers

• Luxabendazole-D3
• Luxabendazole-(methyl-d3)
• 2-[(Methoxy-d3-carbonyl)amino]-1H-benzimidazol-5-yl 4-fluorobenzenesulfonate
• 4-Fluorobenzenesulfonic acid 2-[(methoxy-d3-carbonyl)amino]-1H-benzimidazol-5-yl ester
• DA-55083
• 1448346-27-7
• HY-122765S
• [2-(trideuteriomethoxycarbonylamino)-3H-benzimidazol-5-yl] 4-fluorobenzenesulfonate

• Inchi： 1S/C15H12FN3O5S/c1-23-15(20)19-14-17-12-7-4-10(8-13(12)18-14)24-25(21,22)11-5-2-9(16)3-6-11/h2-8H,1H3,(H2,17,18,19,20)
• InChI Key： ZVIDWFUBDDXAJA-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC=C(OS(C3C=CC(F)=CC=3)(=O)=O)C=C2N1)C(=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 368.06700007g/mol
• Monoisotopic Mass: 368.06700007g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 119Ų

Luxabendazole-D3 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Luxabendazole-D3

Introduction to Luxabendazole-D3 (CAS No. 1448346-27-7)

Luxabendazole-D3 is a meticulously synthesized isotope-labeled derivative of the well-known benzimidazole antiparasitic agent, Luxabendazole. This compound, identified by the chemical identifier CAS No. 1448346-27-7, represents a significant advancement in the field of pharmaceutical chemistry and parasitology. The introduction of deuterium atoms into the molecular structure enhances its stability and metabolic profile, making it an invaluable tool in both research and therapeutic applications.

The benzimidazole core of Luxabendazole-D3 is renowned for its potent activity against a wide range of parasitic infections, particularly those caused by helminths. The addition of deuterium atoms at specific positions in the molecule not only improves its pharmacokinetic properties but also provides a means for accurate tracing and quantification in biological systems. This is particularly relevant in the context of drug metabolism studies and pharmacokinetic modeling.

Recent advancements in mass spectrometry techniques have further highlighted the utility of labeled compounds like Luxabendazole-D3. These techniques allow for high-resolution analysis of metabolic pathways, enabling researchers to gain deeper insights into how drugs are processed within the body. The stability provided by the deuterium atoms ensures that the compound remains detectable for extended periods, facilitating long-term studies on drug efficacy and safety.

In clinical research, Luxabendazole-D3 has been employed to study the pharmacokinetic interactions between this compound and other drugs. Its unique isotopic signature allows for precise monitoring, which is crucial for understanding potential drug-drug interactions. This capability is particularly important in developing combination therapies that maximize therapeutic outcomes while minimizing adverse effects.

The synthesis of Luxabendazole-D3 involves sophisticated organic chemistry techniques, including cross-coupling reactions and selective deuteration processes. These methods ensure that the deuterium atoms are incorporated at specific positions within the molecule, maintaining its biological activity. The precision required in this synthesis underscores the compound's importance as a research tool and potential therapeutic agent.

One of the most compelling aspects of Luxabendazole-D3 is its application in drug development pipelines. By serving as a labeled analog, it enables researchers to identify new targets and pathways that may be exploited for treating parasitic infections. Additionally, its use in high-throughput screening assays allows for rapid identification of compounds that may enhance or modulate its activity.

The pharmacological profile of Luxabendazole-D3 has been extensively studied in various preclinical models. These studies have demonstrated its efficacy against multiple parasitic species, including those resistant to conventional antiparasitic agents. The improved metabolic stability provided by the deuterium atoms translates to a longer half-life, which could potentially reduce dosing frequency and improve patient compliance.

From an industrial perspective, the production of Luxabendazole-D3 on a scalable basis is a significant challenge due to the complexity of its synthesis. However, advancements in green chemistry and continuous flow processes are making it increasingly feasible to produce this compound in larger quantities without compromising purity or yield.

The regulatory landscape for isotopically labeled pharmaceuticals like Luxabendazole-D3 is evolving rapidly. Regulatory agencies are increasingly recognizing the value of such compounds in both clinical research and therapeutic applications. This evolving framework is likely to facilitate faster approval processes for drugs that incorporate stable isotopes, thereby accelerating their entry into clinical practice.

In conclusion, Luxabendazole-D3 (CAS No. 1448346-27-7) represents a cutting-edge development in antiparasitic chemistry. Its unique isotopic labeling provides significant advantages in research and therapeutic settings, from enhancing our understanding of drug metabolism to improving treatment strategies for parasitic infections. As methodologies for synthesis and analysis continue to advance, the potential applications of this compound are likely to expand even further.